![molecular formula C15H11N3O4S B2767401 N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide CAS No. 313404-27-2](/img/structure/B2767401.png)
N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide
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Overview
Description
“N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide” is a chemical compound. It has a molecular formula of C15H11N3O4S . The compound is related to 4-methoxy-6-nitro-1,3-benzothiazol-2-amine , which has a linear formula of C8H7N3O3S .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a benzothiazole ring substituted with a nitro group and a methoxy group, and an amide linkage to a benzamide group .Scientific Research Applications
Antitumor Agents
N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide derivatives have been synthesized and evaluated for their potential as antitumor agents. A specific study highlighted the synthesis of derivatives that exhibited selective cytotoxicity against tumorigenic cell lines, indicating their potential as cancer treatments. For example, a derivative was shown to possess excellent in vivo inhibitory effects on tumor growth, suggesting its utility as a biologically stable compound for cancer therapy (Yoshida et al., 2005).
Antiproliferative and Antioxidant Activities
Further investigations into benzothiazole derivatives have revealed their antiproliferative and antioxidant capacities. A particular study synthesized a range of benzimidazole/benzothiazole-2-carboxamides, evaluating them for antiproliferative activity against human cancer cells and antioxidative activity. The results identified compounds with promising antiproliferative activity and significant antioxidative potential, providing a basis for developing more efficient antioxidants or systems with antiproliferative activity (Cindrić et al., 2019).
Antidiabetic Screening
Benzothiazole derivatives have also been explored for their potential antidiabetic properties. A study on novel dihydropyrimidine derivatives, including N-substituted benzamides, demonstrated in vitro antidiabetic activity, highlighting the potential of these compounds in diabetes treatment (Lalpara et al., 2021).
Future Directions
Properties
IUPAC Name |
N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O4S/c1-22-11-7-10(18(20)21)8-12-13(11)16-15(23-12)17-14(19)9-5-3-2-4-6-9/h2-8H,1H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFBKWTOAUNBCKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC(=C1)[N+](=O)[O-])SC(=N2)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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